Cas no 2735913-56-9 (1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2735913-56-9
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 5095286
• Update Time: 2025-06-22

1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1,3,5-trimethyl-4-(4-morpholinylsulfonyl)-
• 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C12H18N2O5S/c1-8-10(12(15)16)13(3)9(2)11(8)20(17,18)14-4-6-19-7-5-14/h4-7H2,1-3H3,(H,15,16)
• InChI Key： JNWJKBWURGBVMX-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(N2CCOCC2)(=O)=O)C(C)=C1C(O)=O

Additional information on 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid

1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2735913-56-9): An Emerging Compound in Medicinal Chemistry

1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2735913-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and pharmacological properties. The presence of the morpholinylsulfonyl group and the trimethyl substitutions on the pyrrole ring contribute to its distinct chemical characteristics and biological profile.

The structural complexity of 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid makes it an intriguing candidate for various research applications. Recent studies have highlighted its potential as a scaffold for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory effects, 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. These findings suggest that it may be a valuable lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid have also been extensively studied. A pharmacokinetic analysis published in The Journal of Pharmaceutical Sciences in 2021 indicated that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These properties are particularly advantageous for chronic conditions where patient compliance is crucial.

The safety profile of 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid has been evaluated in preclinical studies using both in vitro and in vivo models. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. These results support its potential for further clinical development.

In conclusion, 1,3,5-trimethyl-4-(morpholin-4-ylsulfonyl)-H-pyrrole-2-carboxylic acid (CAS No. 2735913-56-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.